molecular formula C17H19N3O2 B2700027 N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)benzamide CAS No. 2034562-55-3

N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)benzamide

Cat. No. B2700027
CAS RN: 2034562-55-3
M. Wt: 297.358
InChI Key: METMDAYXHMRHMY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)benzamide is a chemical compound that has been studied extensively for its potential therapeutic applications. This compound is also known as OTCEB, and it has been found to have a range of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Characterization

Research on benzamide derivatives often focuses on the synthesis and characterization of novel compounds with potential applications in various fields. For example, a study described the synthesis of new enaminone sesquiterpenic compounds using a titanium tetrachloride-catalyzed azido-Schmidt reaction. These compounds were characterized using HRMS, FT-IR, UV-Visible, NMR, and X-ray crystallography analyses, and showed potential cytotoxic activity against human cancer cell lines (Bimoussa et al., 2021).

Medicinal Chemistry

In the realm of medicinal chemistry, benzamide derivatives have been explored for their potential therapeutic applications. A study on N-substituted imidazolylbenzamides revealed their cardiac electrophysiological activity, showing promise as selective class III agents for treating arrhythmias (Morgan et al., 1990). Another research focused on the synthesis of benzamides as potential neuroleptics, evaluating their effects on apomorphine-induced stereotyped behavior in rats (Iwanami et al., 1981).

Antimicrobial and Antitubercular Activities

The antimicrobial and antitubercular activities of benzamide derivatives have been a subject of study, indicating their potential as therapeutic agents. A series of novel carboxamide derivatives of 2-quinolones showed promising antibacterial, antifungal, and antitubercular activities, demonstrating the versatility of benzamide derivatives in combating various infections (Kumar et al., 2014).

Photodynamic Therapy

Benzamide derivatives have also been investigated for their applications in photodynamic therapy for cancer treatment. A study on a porphyrin compound modified with imidazole rings highlighted its pH-responsive behavior, producing more singlet oxygen molecules at acidic pH levels, which are characteristic of tumor environments, than at neutral pH (Zhu et al., 2011).

properties

IUPAC Name

N-[2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)ethyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H19N3O2/c21-16-12-14-8-4-5-9-15(14)19-20(16)11-10-18-17(22)13-6-2-1-3-7-13/h1-3,6-7,12H,4-5,8-11H2,(H,18,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

METMDAYXHMRHMY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC2=NN(C(=O)C=C2C1)CCNC(=O)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H19N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

297.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.